Cas no 444909-59-5 (4-chloro-1,3-thiazole-5-carboxylic acid)
444909-59-5 structure
Product Name:4-chloro-1,3-thiazole-5-carboxylic acid
CAS No:444909-59-5
MF:C4H2ClNO2S
MW:163.582178592682
MDL:MFCD09837290
CID:324780
PubChem ID:22147840
Update Time:2025-04-19
4-chloro-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Chlorothiazole-5-carboxylic acid
- 4-chloro-1,3-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylic acid, 4-chloro-
- 4-chloro-5-thiazolecarboxylic acid
- 5-Thiazolecarboxylicacid,4-chloro
- 4-Chloro-thiazole-5-carboxylic Acid
- 5-Thiazolecarboxylicacid,4-chloro-
- BS-13093
- AT15210
- 4-chloranyl-1,3-thiazole-5-carboxylic acid
- EN300-43224
- Z436443092
- PIORVFYHSPLLLG-UHFFFAOYSA-N
- FT-0649639
- A826602
- MFCD09837290
- AMY1637
- AKOS000320586
- 5-Thiazolecarboxylicacid, 4-chloro-
- DTXSID20622945
- SCHEMBL3559718
- 444909-59-5
- CS-0216441
- J-515208
- 4-Chloro-5-thiazolecarboxylicacid
-
- MDL： MFCD09837290
- Inchi： 1S/C4H2ClNO2S/c5-3-2(4(7)8)9-1-6-3/h1H,(H,7,8)
- InChI Key： PIORVFYHSPLLLG-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)SC=N1
Computed Properties
- Exact Mass: 162.94900
- Monoisotopic Mass: 162.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.693
- Melting Point: 245-247 °C
- Boiling Point: 336.335°C at 760 mmHg
- Flash Point: 157.21°C
- Refractive Index: 1.634
- PSA: 78.43000
- LogP: 1.49470
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
4-chloro-1,3-thiazole-5-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-chloro-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059003100-1g |
4-Chlorothiazole-5-carboxylic acid |
444909-59-5 | 95% | 1g |
$457.80 | 2023-09-01 | |
| TRC | C611260-10mg |
4-chlorothiazole-5-carboxylic acid |
444909-59-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C611260-50mg |
4-chlorothiazole-5-carboxylic acid |
444909-59-5 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C611260-100mg |
4-chlorothiazole-5-carboxylic acid |
444909-59-5 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM189581-1g |
5-Thiazolecarboxylic acid, 4-chloro- |
444909-59-5 | 95% | 1g |
$505 | 2021-08-05 | |
| abcr | AB522611-250 mg |
4-Chloro-1,3-thiazole-5-carboxylic acid; . |
444909-59-5 | 250mg |
€595.00 | 2023-06-14 | ||
| abcr | AB522611-1 g |
4-Chloro-1,3-thiazole-5-carboxylic acid; . |
444909-59-5 | 1g |
€1130.50 | 2023-06-14 | ||
| Chemenu | CM189581-1g |
5-Thiazolecarboxylic acid, 4-chloro- |
444909-59-5 | 95% | 1g |
$548 | 2024-07-16 | |
| Enamine | EN300-43224-0.05g |
4-chloro-1,3-thiazole-5-carboxylic acid |
444909-59-5 | 95% | 0.05g |
$174.0 | 2023-07-07 | |
| Enamine | EN300-43224-0.1g |
4-chloro-1,3-thiazole-5-carboxylic acid |
444909-59-5 | 95% | 0.1g |
$257.0 | 2023-07-07 |
4-chloro-1,3-thiazole-5-carboxylic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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